Cas no 1805998-64-4 (4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine)
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine
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- Inchi: 1S/C7H2Cl2F2N2/c8-4-2-13-6(7(10)11)5(9)3(4)1-12/h2,7H
- InChI Key: AXLTZXZDOSCBEJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(=CN=C1C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072695-250mg |
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine |
1805998-64-4 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029072695-500mg |
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine |
1805998-64-4 | 97% | 500mg |
$823.15 | 2022-04-01 | |
| Alichem | A029072695-1g |
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine |
1805998-64-4 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine: A Comprehensive Overview
4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine, also known by its CAS number 1805998-64-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 4, chlorine atoms at positions 3 and 5, and a difluoromethyl group at position 2. These substituents contribute to its distinctive electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.
The synthesis of 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency and selectivity.
One of the most notable applications of this compound is in the field of agricultural chemistry. It has been identified as a potential active ingredient in pesticides due to its ability to inhibit key enzymes involved in pest metabolism. Recent studies have demonstrated its effectiveness against a range of agricultural pests without causing significant harm to non-target organisms. This property makes it a promising candidate for sustainable pest control solutions.
In addition to its pesticidal applications, 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine has shown potential in the pharmaceutical industry. Its unique structure allows it to interact with various biological targets, including protein kinases and receptors. Preclinical studies have highlighted its anti-inflammatory and anticancer properties, suggesting its potential as a lead compound for drug development. Researchers are currently investigating its bioavailability and toxicity profiles to further evaluate its suitability as a therapeutic agent.
The electronic properties of this compound also make it an interesting candidate for use in electronic materials. Its ability to act as an electron-deficient aromatic system makes it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their electronic performance. These studies have shown promising results, with improved charge transport properties observed in polymer blends containing this compound.
The stability and reactivity of 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine have been extensively studied under various conditions. Its resistance to photodegradation and thermal decomposition makes it suitable for long-term applications in harsh environments. However, careful handling is required due to its potential reactivity with strong nucleophiles and reducing agents.
In conclusion, 4-Cyano-3,5-dichloro-2-(difluoromethyl)pyridine is a multifaceted compound with diverse applications across different industries. Its unique chemical structure and functional groups provide a foundation for innovative research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
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